Cas no 51043-76-6 (4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester)

4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester is a quinoline derivative with potential applications in pharmaceutical and chemical research. Its structure, featuring a hydroxyl group at the 6-position and a methyl ester at the carboxyl group, makes it a versatile intermediate for synthesizing biologically active compounds. The compound's stability and functional groups allow for further derivatization, enabling modifications for targeted applications. Its well-defined molecular framework is useful in medicinal chemistry, particularly in the development of antimicrobial or anti-inflammatory agents. The methyl ester group enhances solubility in organic solvents, facilitating purification and handling in synthetic processes. This compound serves as a valuable building block for heterocyclic chemistry research.

4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester structure

51043-76-6 structure

Product Name:4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester

CAS No:51043-76-6

MF:C₁₁H₉NO₃

MW:203.194062948227

CID:4822371

PubChem ID:12423405

Update Time:2026-02-27

4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- methyl 6-hydroxyquinoline-4-carboxylate
- 4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester
- MFCD18417597
- SY344776
- 51043-76-6
- methyl6-hydroxyquinoline-4-carboxylate
- SCHEMBL24728976
- E83339
- Inchi： 1S/C11H9NO3/c1-15-11(14)8-4-5-12-10-3-2-7(13)6-9(8)10/h2-6,13H,1H3
- InChI Key： SYJJUHOKNHTXBF-UHFFFAOYSA-N
- SMILES： O(C)C(C1C=CN=C2C=CC(=CC2=1)O)=O

Computed Properties

Exact Mass: 203.058243149g/mol
Monoisotopic Mass: 203.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 59.4

4-Quinolinecarboxylic acid, 6-hydroxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000827-250mg	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6	98%	250mg	$777.91	2023-09-01
Alichem	A189000827-500mg	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6	98%	500mg	$1088.45	2023-09-01
Alichem	A189000827-1g	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6	98%	1g	$2021.19	2023-09-01
1PlusChem	1P02222L-250mg	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6	98%	250mg	$240.00	2024-04-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1819829-100mg	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6		100mg	￥1591.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1819829-250mg	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6		250mg	￥2162.00	2024-05-11
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1819829-1g	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6		1g	￥5834.00	2024-05-11
1PlusChem	1P02222L-1g	Methyl 6-hydroxyquinoline-4-carboxylate	51043-76-6	98%	1g	$665.00	2024-04-30
abcr	AB592385-100mg	Methyl 6-hydroxyquinoline-4-carboxylate; .	51043-76-6		100mg	€259.20	2024-07-20
abcr	AB592385-250mg	Methyl 6-hydroxyquinoline-4-carboxylate; .	51043-76-6		250mg	€403.10	2024-07-20